![molecular formula C17H20N2O2S B5702362 N-(2-ethoxyphenyl)-N'-(2-methoxybenzyl)thiourea](/img/structure/B5702362.png)
N-(2-ethoxyphenyl)-N'-(2-methoxybenzyl)thiourea
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Overview
Description
N-(2-ethoxyphenyl)-N'-(2-methoxybenzyl)thiourea, also known as EMBS, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. EMBS is a thiourea derivative that has been synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of N-(2-ethoxyphenyl)-N'-(2-methoxybenzyl)thiourea is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been found to inhibit the activity of protein tyrosine phosphatases, which are involved in the regulation of cell signaling pathways. This compound has also been found to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of cancer cells and the replication of certain viruses. This compound has also been found to reduce inflammation and oxidative stress in vitro and in vivo. In addition, this compound has been found to exhibit antifungal activity.
Advantages and Limitations for Lab Experiments
N-(2-ethoxyphenyl)-N'-(2-methoxybenzyl)thiourea has several advantages for lab experiments, including its high purity and stability. This compound is also easy to handle and store. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations. Care should be taken when handling this compound, and appropriate safety measures should be taken.
Future Directions
There are several future directions for N-(2-ethoxyphenyl)-N'-(2-methoxybenzyl)thiourea research. One direction is to further investigate the mechanism of action of this compound and its potential targets. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in vivo. Additionally, the potential applications of this compound in material science and environmental science should be further explored. Finally, the synthesis method for this compound could be further optimized to increase the yield and reduce the cost.
Synthesis Methods
N-(2-ethoxyphenyl)-N'-(2-methoxybenzyl)thiourea is synthesized through a multi-step process that involves the reaction of 2-methoxybenzylamine with ethyl chloroformate to form N-(2-methoxybenzyl) carbamate. This intermediate product is then reacted with thiourea to form this compound. The synthesis method has been optimized to obtain a high yield of this compound with high purity.
Scientific Research Applications
N-(2-ethoxyphenyl)-N'-(2-methoxybenzyl)thiourea has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has been found to exhibit antitumor, antiviral, and anti-inflammatory activities. In material science, this compound has been used as a precursor for the synthesis of metal nanoparticles. In environmental science, this compound has been studied for its potential application in wastewater treatment.
Properties
IUPAC Name |
1-(2-ethoxyphenyl)-3-[(2-methoxyphenyl)methyl]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O2S/c1-3-21-16-11-7-5-9-14(16)19-17(22)18-12-13-8-4-6-10-15(13)20-2/h4-11H,3,12H2,1-2H3,(H2,18,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTISWZMTSIVSRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=S)NCC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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